Cas no 372107-21-6 ((E)-3-(3-(3-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylic acid)

• Product Name: (E)-3-(3-(3-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylic acid
• CAS No: 372107-21-6
• MF: C₁₈H₁₃BrN₂O₂
• MW: 369.212023496628
• MDL: MFCD02633809
• CID: 1085703
• PubChem ID: 1355976
• Update Time: 2025-07-23

(E)-3-(3-(3-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3-(3-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylic acid
• (2E)-3-[3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]acrylic acid(SALTDATA: FREE)
• 3-[3-(3-bromophenyl)-1-phenylpyrazol-4-yl]prop-2-enoic acid
• (2E)-3-[3-(3-BROMOPHENYL)-1-PHENYL-1H-PYRAZOL-4-YL]ACRYLIC ACID
• (2E)-3-[3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid
• 3-[3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid
• AC1LQS8B
• AG-F-30351
• CTK4H7902
• (E)-3-(3-(3-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylicacid
• CS-0451765
• MFCD02633809
• 372107-21-6
• BS-37786
• (E)-3-[3-(3-bromophenyl)-1-phenylpyrazol-4-yl]prop-2-enoic acid

• MDL： MFCD02633809
• Inchi： 1S/C18H13BrN2O2/c19-15-6-4-5-13(11-15)18-14(9-10-17(22)23)12-21(20-18)16-7-2-1-3-8-16/h1-12H,(H,22,23)/b10-9+
• InChI Key： FBNQKHVGOCSWNA-MDZDMXLPSA-N
• SMILES： BrC1=CC=CC(=C1)C1C(/C=C/C(=O)O)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 368.01600
• Monoisotopic Mass: 368.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 4.39960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (E)-3-(3-(3-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylic acid

Introduction to (E)-3-(3-(3-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylic Acid (CAS No. 372107-21-6)

(E)-3-(3-(3-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylic acid, with the CAS number 372107-21-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of acrylic acids, which are widely recognized for their versatile applications in medicinal chemistry and material science. The unique structural features of this molecule, particularly its pyrazole and bromophenyl moieties, make it a promising candidate for further exploration in drug discovery and molecular interactions.

The molecular structure of (E)-3-(3-(3-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylic acid consists of a central pyrazole ring substituted with a phenyl group at the 1-position and an acrylic acid moiety at the 4-position. The presence of a 3-bromophenyl group at the 3-position of the pyrazole ring introduces a bromine atom, which can serve as a handle for further chemical modifications. This structural arrangement not only enhances the compound's reactivity but also opens up possibilities for its use in various synthetic pathways.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing the pyrazole scaffold. Pyrazoles are known for their ability to act as heterocyclic cores in biologically active molecules, exhibiting a wide range of biological activities such as anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a phenyl group and an acrylic acid moiety into the pyrazole framework of (E)-3-(3-(3-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylic acid may contribute to its potential therapeutic applications by enhancing its binding affinity to biological targets.

The acrylic acid moiety in this compound is particularly noteworthy due to its ability to participate in various chemical reactions, including esterification, amidation, and polymerization. These reactions can be exploited to modify the compound's properties and tailor it for specific applications. For instance, the acrylic acid group can be used to create conjugates with other bioactive molecules or to form polymers with desired mechanical and chemical properties.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in drug design. The presence of both pyrazole and bromophenyl groups in (E)-3-(3-(3-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylic acid suggests that it may exhibit multiple modes of interaction with biological targets. This polypharmacicity could be advantageous in developing drugs with enhanced efficacy and reduced side effects. Moreover, the bromine atom on the phenyl ring provides a site for selective functionalization, allowing researchers to fine-tune the compound's pharmacological profile.

In the context of drug discovery, (E)-3-(3-(3-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylic acid could serve as a valuable intermediate in synthesizing novel therapeutic agents. Its unique structural features make it a versatile building block for creating molecules with tailored biological activities. For example, derivatives of this compound could be designed to target specific enzymes or receptors involved in various diseases.

The synthesis of (E)-3-(3-(3-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylic acid involves several key steps that highlight its complexity and potential utility. The introduction of the bromine atom into the phenyl ring requires careful control to ensure high yield and purity. Similarly, the coupling of the pyrazole ring with the acrylic acid moiety necessitates precise reaction conditions to avoid unwanted side products.

Ongoing research in this area aims to optimize synthetic routes and explore new derivatives of (E)-3-(3-(3-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylic acid. By leveraging computational methods and high-throughput screening techniques, scientists are able to rapidly assess the biological activity of new compounds and identify promising candidates for further development.

The potential applications of this compound extend beyond pharmaceuticals. In material science, acrylic acids are widely used in polymer production due to their ability to form cross-linked networks. The unique structure of (E)-3-(3-(3-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylic acid could make it a valuable monomer for creating advanced materials with specialized properties.

In conclusion, (E)-3-(3-(3-Bromophenyl)-1-phenyl-1H-pyrazol-4-ytl)acrylic acid (CAS No. 37210721 is a multifunctional compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, including the presence of pyrazole and bromophenyle moieties, make it a promising candidate for further exploration. By continuing to investigate its properties and derivatives, researchers can unlock new possibilities for treating diseases and developing innovative materials.